![molecular formula C26H19NO4 B6171670 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)naphthalene-1-carboxylic acid CAS No. 2382940-15-8](/img/no-structure.png)
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)naphthalene-1-carboxylic acid
Overview
Description
The compound “5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)naphthalene-1-carboxylic acid” is a complex organic molecule. It contains a fluorenylmethyloxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis .
Molecular Structure Analysis
The molecular formula of the compound is C20H17N3O4 . It contains a naphthalene ring, which is connected to an amino group that is further connected to a carbonyl group. This carbonyl group is linked to a methoxy group, which is attached to a 9H-fluoren-9-yl group .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)naphthalene-1-carboxylic acid involves the protection of the amine group on naphthalene-1-carboxylic acid, followed by the coupling of the protected amine with the fluorenylmethoxycarbonyl (Fmoc) protected amine. The Fmoc group is then removed, and the resulting compound is deprotected to yield the final product.", "Starting Materials": [ "Naphthalene-1-carboxylic acid", "9H-fluorene-9-methanol", "N,N-dimethylformamide (DMF)", "Diisopropylcarbodiimide (DIC)", "Hydroxybenzotriazole (HOBt)", "Triethylamine (TEA)", "Fmoc-protected amine", "Acetic anhydride", "Pyridine", "Tetrabutylammonium fluoride (TBAF)" ], "Reaction": [ "Naphthalene-1-carboxylic acid is protected with acetic anhydride and pyridine to yield the acetylated product.", "9H-fluorene-9-methanol is converted to its mesylate derivative using methanesulfonyl chloride and triethylamine in DMF.", "The Fmoc-protected amine is coupled with the protected naphthalene-1-carboxylic acid using DIC, HOBt, and TEA in DMF to yield the protected intermediate.", "The Fmoc group is removed using piperidine in DMF to yield the deprotected intermediate.", "The deprotected intermediate is deacetylated using TBAF in THF to yield the final product." ] } | |
CAS RN |
2382940-15-8 |
Product Name |
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)naphthalene-1-carboxylic acid |
Molecular Formula |
C26H19NO4 |
Molecular Weight |
409.4 |
Purity |
95 |
Origin of Product |
United States |
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